
A Comparative Analysis of the Antimicrobial
Spectra of Propionic and Formic Acids

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Propionic Acid

CAS No.: 68990-37-4

Cat. No.: B10760051

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propionic acid and formic acid are short-chain fatty acids (SCFAs) with well-documented

antimicrobial properties. Their broad-spectrum activity against various bacteria and fungi has

led to their widespread use as preservatives in the food and feed industries. For researchers

and professionals in drug development, understanding the nuances of their antimicrobial

profiles is crucial for harnessing their therapeutic potential. This guide provides a detailed

comparison of the antimicrobial spectra of propionic and formic acids, supported by

experimental data, detailed methodologies, and visual representations of their mechanisms of

action.

Mechanism of Action: A Shared Strategy of Cellular
Disruption
The antimicrobial activity of both propionic and formic acid is primarily attributed to their ability,

in their undissociated form, to penetrate the cell membrane of microorganisms. Once inside the

cytoplasm, which has a higher pH, the acids dissociate, releasing protons (H+) and their
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corresponding anions. This leads to a rapid decrease in the intracellular pH, disrupting

essential metabolic functions, inhibiting enzyme activity, and ultimately leading to cell death.

General Antimicrobial Mechanism of Propionic and Formic Acid
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Caption: General mechanism of antimicrobial action for short-chain fatty acids.

Comparative Antimicrobial Spectrum: Quantitative
Data
The efficacy of an antimicrobial agent is often quantified by its Minimum Inhibitory

Concentration (MIC), which is the lowest concentration of the substance that prevents visible

growth of a microorganism. The following table summarizes the MIC values for propionic acid
and formic acid against a range of common bacteria and fungi, compiled from various studies.

Lower MIC values indicate greater antimicrobial activity.
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Microorganism Propionic Acid MIC Formic Acid MIC References

Gram-Negative

Bacteria

Escherichia coli 7.0 ± 0.2 mM
Stronger than

propionic acid
[1]

Salmonella spp. Not specified 600 ppm [2]

Klebsiella

pneumoniae
6.1 ± 0.1 mM

Similar to propionic

acid
[1]

Pseudomonas

aeruginosa
5.7 ± 0.4 mM

Similar to propionic

acid
[1]

Gram-Positive

Bacteria

Staphylococcus

aureus
10.2 ± 0.9 mM

Similar to propionic

acid
[1]

Bacillus subtilis 3.6 ± 0.3 mM
Weaker than propionic

acid
[1]

Fungi

Botrytis cinerea Inhibited at 0.7% Inhibited at 0.9% [3]

Sclerotinia

sclerotiorum
Inhibited at 0.7% Inhibited at 0.9% [3]

Fusarium oxysporum Inhibited at 0.7% Inhibited at 0.9% [3]

Rhizoctonia solani Inhibited at 0.7% Inhibited at 0.9% [3]

Macrophomina

phaseolina
Inhibited at 0.7% Inhibited at 0.9% [3]

Penicillium glabrum Inhibited at 20 ml/l Inhibited at 50 ml/l [4][5]

Aspergillus niger Inhibited at 20 ml/l Inhibited at 50 ml/l [4][5]

Aspergillus fumigatus Inhibited at 20 ml/l Inhibited at 50 ml/l [4][5]
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Note: The provided MIC values are sourced from different studies and experimental conditions

may vary. Direct comparison should be made with caution.

From the data, it is evident that both acids exhibit a broad antimicrobial spectrum. Formic acid

appears to be more effective against certain Gram-negative bacteria like E. coli and Salmonella

spp.[2][6]. Conversely, propionic acid demonstrates superior activity against several fungal

species and some Gram-positive bacteria like Bacillus subtilis.[3][4][6] The antimicrobial

efficacy of organic acids is also influenced by the pH of the environment, with their

undissociated form being more potent.

Experimental Protocols: Determining Antimicrobial
Spectrum
The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental experiment

in assessing the antimicrobial spectrum of a compound. The broth microdilution method is a

commonly employed technique.

Protocol: Broth Microdilution Method for MIC
Determination

Preparation of Reagents and Microorganisms:

Prepare a stock solution of the test acid (propionic or formic acid) in a suitable solvent.

Culture the target microorganism in an appropriate liquid broth medium to the mid-

logarithmic phase of growth.

Adjust the turbidity of the microbial culture to a standardized concentration (e.g., 0.5

McFarland standard).

Serial Dilution:

In a 96-well microtiter plate, perform a serial two-fold dilution of the stock acid solution in

the growth medium. This creates a gradient of acid concentrations across the wells.

Inoculation:
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Inoculate each well with the standardized microbial suspension.

Include a positive control well (microorganism and broth, no acid) and a negative control

well (broth only).

Incubation:

Incubate the microtiter plate under optimal conditions (temperature, time) for the growth of

the specific microorganism.

Determination of MIC:

After incubation, visually inspect the wells for turbidity (an indicator of microbial growth).

The MIC is the lowest concentration of the acid at which no visible growth is observed.
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Experimental Workflow for MIC Determination
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Caption: A typical workflow for determining the Minimum Inhibitory Concentration (MIC).

Conclusion
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Both propionic acid and formic acid are potent antimicrobial agents with broad-spectrum

activity. While their fundamental mechanism of action is similar, there are notable differences in

their efficacy against specific microorganisms. Formic acid generally exhibits stronger activity

against Gram-negative bacteria, whereas propionic acid is often more effective against fungi

and certain Gram-positive bacteria. The choice between these two acids for a particular

application will depend on the target microorganisms and the specific conditions of use. The

provided data and protocols offer a foundational guide for researchers and professionals in the

field to conduct further investigations and make informed decisions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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